4-Bromo-2-(4-methoxybenzamido)benzoic acid

• IUPAC Name: 4-bromo-2-[(4-methoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C15H12BrNO4/c1-21-11-5-2-9(3-6-11)14(18)17-13-8-10(16)4-7-12(13)15(19)20/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key: UBWOAPANZPJDBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)Br)C(=O)O
• Molecular Formula: C15H12BrNO4
• Molecular Weight: 350.16 g/mol

Description

4-Bromo-2-(4-methoxybenzamido)benzoic acid is a chemical compound with the CAS Number: 1183377-47-0. It has a molecular weight of 350.17.

Scientific Research Applications

Biological Activity and Chemical Synthesis

• Synthesis and Biological Activity of Pyrrole and Pyrrolidine Compounds : Compounds derived from 4-bromo-2-hydroxy benzoic acid, closely related to the compound of interest, have shown significant antibacterial and antifungal activities. This indicates potential antimicrobial research applications for 4-Bromo-2-(4-methoxybenzamido)benzoic acid (S. Mehta, 2013).

• Halogen Bonding in Bromobenzoic Acid Derivatives : Studies on the crystal structure of methoxy-substituted bromobenzoic acids have revealed insights into the strength of Br … Br type II halogen bonds, which are crucial for designing molecules with specific molecular interactions (Pablo A. Raffo et al., 2016).

• GPR35 Agonist Activity : Derivatives of bromo and methoxy-substituted benzoic acids have been shown to be potent and selective agonists for the orphan G protein-coupled receptor GPR35, suggesting potential applications in drug discovery and pharmacological research (D. Thimm et al., 2013).

Chemical Reactivity and Structural Analysis

• Vibrational Analysis and Chemical Reactivity Descriptors : The study of 4-bromo-3-(methoxymethoxy) benzoic acid provides insights into its reactivity and structural properties, which can be essential for understanding the chemical behavior of 4-Bromo-2-(4-methoxybenzamido)benzoic acid (S. Yadav et al., 2022).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H315, H319, and H335. These indicate that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, avoiding contact with skin and eyes, and not ingesting the compound.